Cas no 191157-23-0 (6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene)

• Product Name: 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene
• CAS No: 191157-23-0
• MF: C₁₉H₂₉BrO
• MW: 353.336965322495
• MDL: MFCD31652578
• CID: 4631687
• PubChem ID: 22345451
• Update Time: 2025-05-25

6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• W16223
• 6-Bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene
• 6-bromo-1,1,4,4-tetramethyl-7-pentoxy-2,3-dihydronaphthalene
• AKOS037647208
• AS-72842
• SCHEMBL6479338
• RAJVCHGHVRZPIY-UHFFFAOYSA-N
• 6-bromo-7-pentoxy-1,1,4,4-tetramethyl-1,2,3,4-tetrahydro-naphthalene
• 191157-23-0
• 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene

• MDL： MFCD31652578
• Inchi： 1S/C19H29BrO/c1-6-7-8-11-21-17-13-15-14(12-16(17)20)18(2,3)9-10-19(15,4)5/h12-13H,6-11H2,1-5H3
• InChI Key： RAJVCHGHVRZPIY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C)(C)CCC2(C)C)OCCCCC

Computed Properties

• Exact Mass: 352.14018g/mol
• Monoisotopic Mass: 352.14018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene

Research Brief on 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene (CAS: 191157-23-0)

The compound 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene (CAS: 191157-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydronaphthalene core and bromo-pentyloxy substituents, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as a potential modulator of biological pathways. Recent findings suggest that 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene exhibits selective binding affinity towards certain protein targets, which could be leveraged for therapeutic purposes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory responses, highlighting its potential as an anti-inflammatory agent.

In addition to its biological applications, the compound has also been investigated for its chemical properties. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate its three-dimensional structure and electronic configuration. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its optimization in drug development. Furthermore, computational modeling has been used to predict its interactions with biological macromolecules, offering a deeper understanding of its mechanism of action.

The synthesis of 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in its production. A 2022 study in Organic Letters detailed an efficient, multi-step synthesis protocol that minimizes by-products and enhances scalability, which is essential for industrial applications. These advancements in synthesis methodology are expected to facilitate further exploration of the compound's pharmacological potential.

Despite these promising developments, challenges remain in the clinical translation of 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through rigorous preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic profile and evaluate its safety in animal models, paving the way for future human trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to overcoming these hurdles and unlocking the full therapeutic potential of this molecule.

In conclusion, 6-bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene (CAS: 191157-23-0) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable subject for further investigation. As research progresses, this compound may emerge as a key player in the development of novel therapeutics, addressing unmet medical needs in various disease areas. Continued interdisciplinary collaboration and innovation will be essential to fully realize its potential.